Cas no 1343654-24-9 (Ethyl 2-amino-2-(methoxymethyl)butanoate)

• Product Name: Ethyl 2-amino-2-(methoxymethyl)butanoate
• CAS No: 1343654-24-9
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5761370
• PubChem ID: 64397064
• Update Time: 2025-05-26

Ethyl 2-amino-2-(methoxymethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• AKOS013719858
• 1343654-24-9
• EN300-7820773
• ethyl 2-amino-2-(methoxymethyl)butanoate
• Ethyl 2-amino-2-(methoxymethyl)butanoate

• Inchi： 1S/C8H17NO3/c1-4-8(9,6-11-3)7(10)12-5-2/h4-6,9H2,1-3H3
• InChI Key： YGFDUBVWTUOGLK-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)OCC)(CC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-2-(methoxymethyl)butanoate

Recent Advances in the Application of Ethyl 2-amino-2-(methoxymethyl)butanoate (CAS: 1343654-24-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-2-(methoxymethyl)butanoate (CAS: 1343654-24-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique methoxymethyl side chain, has demonstrated remarkable potential in drug discovery and development. Recent studies have focused on its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of Ethyl 2-amino-2-(methoxymethyl)butanoate exhibit enhanced membrane permeability compared to conventional amino acid analogs, making them particularly valuable for designing cell-penetrating peptides. The methoxymethyl group was found to significantly improve the compound's metabolic stability while maintaining favorable pharmacokinetic properties. This breakthrough has opened new avenues for developing orally bioavailable peptide-based therapeutics.

In the field of asymmetric synthesis, researchers have developed innovative catalytic methods utilizing Ethyl 2-amino-2-(methoxymethyl)butanoate as a chiral auxiliary. A Nature Chemistry publication (2024) demonstrated its effectiveness in controlling stereoselectivity in complex multi-step syntheses, particularly for constructing quaternary carbon centers. The compound's structural features allow for excellent diastereocontrol while being readily cleavable under mild conditions, addressing long-standing challenges in stereoselective synthesis.

Recent pharmacological investigations have identified Ethyl 2-amino-2-(methoxymethyl)butanoate as a key scaffold in developing novel antiviral agents. Computational modeling and in vitro studies suggest that derivatives of this compound can effectively inhibit viral proteases through a unique binding mechanism that exploits the flexibility of the methoxymethyl group. This finding is particularly relevant for addressing drug resistance in RNA viruses, as reported in a recent ACS Infectious Diseases publication.

The compound's safety profile has also been extensively evaluated in recent preclinical studies. Toxicology assessments indicate that Ethyl 2-amino-2-(methoxymethyl)butanoate exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics with minimal off-target effects. These properties, combined with its synthetic versatility, position it as a promising candidate for further clinical development across multiple therapeutic areas.

Looking forward, researchers are exploring the application of Ethyl 2-amino-2-(methoxymethyl)butanoate in targeted drug delivery systems. Its ability to serve as a linker molecule that can be selectively cleaved by specific enzymes shows particular promise for developing tumor-selective prodrugs. Ongoing studies are investigating its potential in antibody-drug conjugates and other advanced therapeutic modalities, marking an exciting frontier in precision medicine.